Cas no 16421-58-2 (1-Propanesulfonic acid,2-amino-3-hydroxy-, (2S)-)

• Product Name: 1-Propanesulfonic acid,2-amino-3-hydroxy-, (2S)-
• CAS No: 16421-58-2
• MF: C₃H₉NO₄S
• MW: 155.17285990715
• CID: 150245
• PubChem ID: 167538
• Update Time: 2025-04-19

1-Propanesulfonic acid,2-amino-3-hydroxy-, (2S)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanesulfonic acid,2-amino-3-hydroxy-, (2S)-
• cysteinolic acid
• (2S)-2-amino-3-hydroxypropane-1-sulfonic acid
• 1-Propanesulfonic acid, 2-amino-3-hydroxy-, (S)-
• 2-Amino-3-hydroxy-1-propane sulfonic acid
• D-Cysteinolic acid
• (S)-2-Amino-3-hydroxypropane-1-sulfonic acid
• (S)-2-Amino-3-hydroxy-1-propanesulfonic acid
• SCHEMBL3875790
• 16421-58-2
• 2-Amino-3-hydroxypropane-1-sulfonic acid
• DTXSID10936922

• Inchi： 1S/C3H9NO4S/c4-3(1-5)2-9(6,7)8/h3,5H,1-2,4H2,(H,6,7,8)/t3-/m0/s1
• InChI Key： IISXMZMYCYNVES-VKHMYHEASA-N
• SMILES： S(C[C@H](CO)N)(=O)(=O)O

Computed Properties

• Exact Mass: 155.02527
• Monoisotopic Mass: 155.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.7
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.58
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.553
• PSA: 100.62

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acids